1,2,3,4-Tetrachloronaphthalene

• CAS No.: 1335-88-2
• Product Name: 1,2,3,4-Tetrachloronaphthalene
• Molecular Formula: C10H4Cl4
• Molecular Weight: 265.9 g/mol
• IUPAC Name: 1,2,3,4-tetrachloronaphthalene
• Standard InChI: InChI=1S/C10H4Cl4/c11-7-5-3-1-2-4-6(5)8(12)10(14)9(7)13/h1-4H
• Standard InChIKey: NAQWICRLNQSPPW-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=C(C(=C2Cl)Cl)Cl)Cl
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(C(=C2Cl)Cl)Cl)Cl
• Boiling Point: 599 to 680 °F at 760 mm Hg (NIOSH, 2016); 311.5 to 360 °C; 312-360 °C; 599-680°F
• Colorform: Colorless to pale yellow solid
• Density: 1.59 to 1.65 (NIOSH, 2016); 1.59 to 1.65 (water= 1); 1.6 g/cm³; 1.59-1.65
• Flash Point: 410 °F (NIOSH, 2016); 210 °C (Open Cup); 210 °C o.c.; 410°F (open cup); (oc) 410°F
• Melting Point: 360 °F (NIOSH, 2016); 360 °F (NTP, 1992); 198.0 °C; 115 °C; 199 °C; 182 °C; 360°F
• Physical Description: Tetrachloronaphthalene is a colorless to pale-yellow solid with an intense aromatic odor. Melting Point :182 C. Presents an environmental danger. Used in lubricants and in the manufacture of insulation for electrical wire. If released into the environment, bioaccumulation takes place in fish. Will persist in the environment causing long-term adverse effects. The halowaxes are technical-grade chlorinated naphthalenes containing tetrachloronaphthalene in its various isomers together with (mainly) trichloro- pentachloro- and hexa-chloronapthalenes in their various isomers.; 1,2,3,4-tetrachloronaphthalene is a light-brown crystalline solid. (NTP, 1992); COLOURLESS-TO-PALE-YELLOW CRYSTALS WITH CHARACTERISTIC ODOUR.; Colorless to pale-yellow solid with an aromatic odor.
• Description: 1,2,3,4-tetrachloronaphthalene is a light-brown crystalline solid. (NTP, 1992); Tetrachloronaphthalene is a colorless to pale-yellow solid with an intense aromatic odor. Melting Point :182 C. Presents an environmental danger. Used in lubricants and in the manufacture of insulation for electrical wire. If released into the environment, bioaccumulation takes place in fish. Will persist in the environment causing long-term adverse effects. The halowaxes are technical-grade chlorinated naphthalenes containing tetrachloronaphthalene in its various isomers together with (mainly) trichloro- pentachloro- and hexa-chloronapthalenes in their various isomers.
• Solubility: Insoluble (NIOSH, 2016); less than 1 mg/mL at 63.5° F (NTP, 1992); 1.60e-08 M; In water, 0.0056 mg/l @ 25 °C (average of 6 isomers); In water, 0.00426 mg/l @ 25 °C; Solubility in water: none; Insoluble
• Vapor Density: 9.2 (Air= 1 at bp of tetrachloronaphthalene); Relative vapor density (air = 1): 9.2
• Vapor Pressure: less than 1 mm Hg (NIOSH, 2016); 2.90e-06 mmHg; 2.9X10-6 mm Hg @ 25 °C; Vapor pressure, Pa at 25 °C:; <1 mmHg
• PubChem Compound: 29910
• Last Modified: Nov 11 2021